N-(3-cyanothiolan-3-yl)-3-(4-methyl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: N-(3-cyanothiolan-3-yl)-3-(4-methyl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C16H15N3OS2/c1-11-8-22-15(18-11)13-4-2-3-12(7-13)14(20)19-16(9-17)5-6-21-10-16/h2-4,7-8H,5-6,10H2,1H3,(H,19,20)
• InChI Key: GKTDIRWEXUCQFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2=CC(=CC=C2)C(=O)NC3(CCSC3)C#N
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

N-(3-cyanothiolan-3-yl)-3-(4-methyl-1,3-thiazol-2-yl)benzamide, commonly referred to as CTB, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a thiazole-based compound that has been synthesized through various methods and has been found to possess several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CTB is not fully understood, but it is believed to involve the formation of covalent bonds with cysteine residues in proteins. This covalent bond formation leads to the modification of the protein structure and function, which can result in various biochemical and physiological effects.
Biochemical and Physiological Effects:
CTB has been found to possess several biochemical and physiological effects. One of the most significant effects is its ability to selectively inhibit protein tyrosine phosphatase 1B, which has been linked to insulin resistance and diabetes. CTB has also been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, CTB has been found to possess antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

CTB has several advantages for lab experiments. It is a highly specific and sensitive probe for the detection of cysteine residues in proteins, making it a valuable tool for protein analysis. CTB also possesses selective inhibition of protein tyrosine phosphatase 1B, which can be used to study the role of this enzyme in various diseases. However, there are some limitations to the use of CTB in lab experiments. Its covalent bond formation with cysteine residues can lead to the modification of protein structure and function, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of CTB. One direction is the development of CTB-based probes for the detection of other amino acids in proteins. Another direction is the investigation of the potential therapeutic use of CTB for diabetes and cancer. Additionally, the development of CTB analogs with improved specificity and potency is an area of future research.
Conclusion:
In conclusion, CTB is a thiazole-based compound that has gained significant attention in the field of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. CTB has several potential applications in various scientific research areas, making it a valuable tool for protein analysis, disease research, and drug development.

Synthesis Methods

The synthesis of CTB has been reported through various methods. One of the most commonly used methods involves the reaction of 3-mercaptothiazolidine with 4-methyl-2-thiocyanatobenzoic acid in the presence of a base such as triethylamine. This reaction leads to the formation of CTB in good yield. Other methods involve the use of different reagents and conditions, but the overall steps involve the thiazole ring formation and the attachment of the cyanothiolan group to the benzamide moiety.

Scientific Research Applications

CTB has been extensively studied for its potential use in various scientific research areas. One of the most promising applications of CTB is its use as a fluorescent probe for the detection of cysteine residues in proteins. This method has been found to be highly sensitive and specific, making it a valuable tool for protein analysis. CTB has also been used as a selective inhibitor of protein tyrosine phosphatase 1B, an enzyme that plays a crucial role in regulating insulin signaling. This inhibition has been found to improve insulin sensitivity, making CTB a potential therapeutic agent for diabetes.